Cas no 130749-76-7 (Acetamide,N-(1-acetyl-4,5-dihydro-4-oxo-1H-imidazol-2-yl)-)
130749-76-7 structure
Product Name:Acetamide,N-(1-acetyl-4,5-dihydro-4-oxo-1H-imidazol-2-yl)-
CAS No:130749-76-7
MF:C7H9N3O3
MW:183.164661169052
CID:102489
PubChem ID:14666656
Update Time:2025-04-18
Acetamide,N-(1-acetyl-4,5-dihydro-4-oxo-1H-imidazol-2-yl)- Chemical and Physical Properties
Names and Identifiers
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- Acetamide,N-(1-acetyl-4,5-dihydro-4-oxo-1H-imidazol-2-yl)-
- Acetamide, N-(1-acetyl-4,5-dihydro-4-oxo-1H-imidazol-2-yl)-
- 130749-76-7
- N-(3-acetyl-5-oxo-4H-imidazol-2-yl)acetamide
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- Inchi: 1S/C7H9N3O3/c1-4(11)8-7-9-6(13)3-10(7)5(2)12/h3H2,1-2H3,(H,8,9,11,13)
- InChI Key: ZEJIBYLBEXEYJA-UHFFFAOYSA-N
- SMILES: O=C1CN(C(C)=O)C(NC(C)=O)=N1
Computed Properties
- Exact Mass: 183.06447
- Monoisotopic Mass: 183.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 78.8Ų
Experimental Properties
- PSA: 78.84
Acetamide,N-(1-acetyl-4,5-dihydro-4-oxo-1H-imidazol-2-yl)- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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